Cas no 80751-03-7 (2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester)
80751-03-7 structure
Product Name:2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester
CAS No:80751-03-7
MF:C8H12O4
MW:172.178483009338
CID:705091
PubChem ID:14968848
Update Time:2025-04-19
2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester
- methyl 2-acetyl-3-methoxybut-2-enoate
- CS-0458906
- SCHEMBL14282781
- Methyl (E)-2-acetyl-3-methoxybut-2-enoate
- 69122-24-3
- 943910-00-7
- MFCD19981463
- 2-Acetyl-3-methoxybut-2-enoic acid methyl ester
- 2-acetyl-3-methoxy-but-2-enoic acid methyl ester
- 80751-03-7
- AS-5927
-
- Inchi: 1S/C8H12O4/c1-5(9)7(6(2)11-3)8(10)12-4/h1-4H3/b7-6+
- InChI Key: CPXBIWUHSXPDLL-VOTSOKGWSA-N
- SMILES: O(C)/C(/C)=C(/C(=O)OC)\C(C)=O
Computed Properties
- Exact Mass: 172.07355886g/mol
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.6Ų
2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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